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Compound of Interest

Compound Name: Cascaroside D

Cat. No.: B600263 Get Quote

An In-Depth Technical Guide to Cascaroside D
For Researchers, Scientists, and Drug Development Professionals

Abstract
Cascaroside D is a naturally occurring anthraquinone C-glycoside found in the aged bark of

Rhamnus purshiana (Cascara sagrada). As a member of the cascaroside family, it contributes

to the well-documented laxative effects of cascara extracts. This technical guide provides a

comprehensive overview of Cascaroside D, including its chemical properties, biological

activities, and relevant experimental protocols. The information is intended to support further

research and development of this compound for potential therapeutic applications.

Chemical and Physical Properties
Cascaroside D is structurally characterized by an anthraquinone core linked to two different

sugar moieties, a C-glycoside and an O-glycoside.
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Property Value Source

CAS Number 53861-35-1 [1]

Molecular Formula C27H32O13 [1]

Molecular Weight 564.5 g/mol [1]

IUPAC Name

(10R)-1-hydroxy-3-methyl-10-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-8-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

10H-anthracen-9-one

[1]

Appearance Yellowish to brown solid

Solubility Soluble in water and alcohol

Biological Activity
The primary and most well-documented biological activity of Cascaroside D is its laxative

effect. Like other anthraquinone glycosides, it acts as a stimulant laxative.

Laxative Effect
The laxative properties of Cascaroside D are attributed to its action on the large intestine. The

glycosidic bonds are hydrolyzed by intestinal bacteria, releasing the active aglycone. This

aglycone then stimulates the smooth muscle of the colon, increasing peristalsis and promoting

bowel movements. Additionally, it is believed to increase the water and electrolyte content in

the colon, which softens the stool and further aids in alleviating constipation.

Other Potential Activities
While the laxative effect is prominent, preliminary evidence suggests that Cascaroside D and

related compounds may possess other biological activities, including:
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Antioxidant Activity: Anthraquinone compounds are known to have antioxidant properties,

though specific studies quantifying the IC50 value for Cascaroside D are limited.

Anti-inflammatory Activity: Some anthraquinones have demonstrated anti-inflammatory

effects, but this has not been extensively studied for Cascaroside D.

Anticancer Activity: The cytotoxic potential of some anthraquinones against various cancer

cell lines has been reported. However, specific data on the efficacy of Cascaroside D is not

yet available.

Further research is required to fully elucidate and quantify these potential activities for

Cascaroside D.

Mechanism of Action and Signaling Pathways
The laxative mechanism of action for anthraquinone glycosides like Cascaroside D is initiated

by their metabolism in the colon.
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Laxative Mechanism of Cascaroside D

Experimental Protocols
Extraction and Isolation of Cascaroside D from
Rhamnus purshiana Bark
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This protocol outlines a general procedure for the extraction and isolation of cascarosides.
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Extraction and Isolation Workflow

Methodology:
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Extraction: The dried and aged bark of Rhamnus purshiana is ground to a coarse powder.

The powder is then extracted with methanol using either maceration or percolation until

exhaustion.

Concentration: The resulting methanolic extract is concentrated under reduced pressure to

yield a crude extract.

Preliminary Purification: The crude extract is subjected to column chromatography. A

combination of adsorbents like silica gel and non-ionic polymeric resins (e.g., Amberlite XAD-

4) can be used. Elution is typically performed with a gradient of solvents, such as water and

methanol or ethyl acetate, methanol, and water mixtures.

Fine Purification: Fractions containing cascarosides are further purified using preparative

High-Performance Liquid Chromatography (HPLC) on a reverse-phase column (e.g., C18). A

mobile phase consisting of a mixture of water (often with a small amount of acid like acetic

acid) and an organic solvent (e.g., acetonitrile or methanol) is used for elution.

Purity Analysis: The purity of the isolated Cascaroside D is confirmed by analytical HPLC,

and its structure is elucidated using spectroscopic methods such as Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS).

Analytical Methods
Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of water (with 0.1% formic or acetic acid) and acetonitrile or

methanol.

Detection: UV detection at a wavelength of approximately 254 nm or 280 nm.

Quantification: Quantification is achieved by comparing the peak area of Cascaroside D in

the sample to that of a certified reference standard.

¹H and ¹³C NMR spectroscopy are crucial for the structural confirmation of Cascaroside D. The

spectra reveal characteristic signals for the anthraquinone skeleton and the sugar moieties.

Conclusion
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Cascaroside D is a significant bioactive compound with a well-established role as a laxative.

While its other potential therapeutic effects, such as antioxidant and anti-inflammatory

activities, are yet to be fully explored, its defined chemical structure and known biological

function make it a person of interest for further research. The experimental protocols outlined in

this guide provide a foundation for the isolation, purification, and analysis of Cascaroside D,

facilitating future investigations into its pharmacological properties and potential applications in

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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